Cas no 1394291-43-0 (1-(2-Bromo-5-methoxybenzyl)pyrrolidine)

1-(2-Bromo-5-methoxybenzyl)pyrrolidine is a brominated aromatic compound featuring a pyrrolidine substituent, commonly utilized as an intermediate in organic synthesis and pharmaceutical research. Its key structural components—the bromine atom and methoxy group—enhance reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecular frameworks. The pyrrolidine moiety contributes to steric and electronic modulation, making it valuable in medicinal chemistry for scaffold diversification. This compound is characterized by its stability under standard conditions and compatibility with a range of synthetic transformations, offering researchers a versatile building block for targeted molecule development. Proper handling and storage are recommended due to its reactive bromine functionality.

1-(2-Bromo-5-methoxybenzyl)pyrrolidine structure

1394291-43-0 structure

Product Name:1-(2-Bromo-5-methoxybenzyl)pyrrolidine

CAS No:1394291-43-0

MF:C₁₂H₁₆BrNO

MW:270.165542602539

MDL:MFCD20792004

CID:3165896

PubChem ID:65326591

Update Time:2025-05-27

1-(2-Bromo-5-methoxybenzyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

- 1-(2-Bromo-5-methoxybenzyl)pyrrolidine
- Pyrrolidine, 1-[(2-bromo-5-methoxyphenyl)methyl]-
- AKOS014661663
- DTXSID201234082
- N10167
- AB91966
- A1-24503
- 1394291-43-0
- CS-0194888
- 1-[(2-bromo-5-methoxyphenyl)methyl]pyrrolidine
- MDL： MFCD20792004
- Inchi： 1S/C12H16BrNO/c1-15-11-4-5-12(13)10(8-11)9-14-6-2-3-7-14/h4-5,8H,2-3,6-7,9H2,1H3
- InChI Key： RHWIVDCYXFGLCF-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=C1CN1CCCC1)OC

Computed Properties

Exact Mass: 269.042
Monoisotopic Mass: 269.042
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.5A^2
XLogP3: 2.9

1-(2-Bromo-5-methoxybenzyl)pyrrolidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM279860-1g	1-(2-bromo-5-methoxybenzyl)pyrrolidine	1394291-43-0	95%	1g	$299	2023-02-18
eNovation Chemicals LLC	D625830-1g	1-(2-bromo-5-methoxybenzyl)pyrrolidine	1394291-43-0	97%	1g	$467	2024-05-24
TRC	B011567-250mg	1-(2-Bromo-5-methoxybenzyl)pyrrolidine	1394291-43-0		250mg	$ 215.00	2022-06-07
TRC	B011567-500mg	1-(2-Bromo-5-methoxybenzyl)pyrrolidine	1394291-43-0		500mg	$ 355.00	2022-06-07
Advanced ChemBlocks	N25005-1G	1-[(2-Bromo-5-methoxyphenyl)methyl]pyrrolidine	1394291-43-0	95%	1G	$180	2023-09-16
Advanced ChemBlocks	N25005-5G	1-[(2-Bromo-5-methoxyphenyl)methyl]pyrrolidine	1394291-43-0	95%	5G	$660	2023-09-16
Advanced ChemBlocks	N25005-25G	1-[(2-Bromo-5-methoxyphenyl)methyl]pyrrolidine	1394291-43-0	95%	25G	$2,200	2023-09-16
A2B Chem LLC	AE64368-5g	1-(2-bromo-5-methoxybenzyl)pyrrolidine	1394291-43-0	95%	5g	$782.00	2024-04-20
eNovation Chemicals LLC	D625830-1g	1-(2-bromo-5-methoxybenzyl)pyrrolidine	1394291-43-0	97%	1g	$467	2025-02-19
eNovation Chemicals LLC	D625830-1g	1-(2-bromo-5-methoxybenzyl)pyrrolidine	1394291-43-0	97%	1g	$467	2025-02-28